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Introduction
Interleukin-15 (IL-15) is a pleiotropic cytokine with significant roles in the regulation of both the

immune system and metabolic homeostasis.[1][2] Recognized as a myokine, IL-15 is

expressed and secreted by skeletal muscle, particularly in response to physical exercise.[2][3]

[4] Emerging research has highlighted its therapeutic potential in metabolic disorders due to its

ability to improve insulin sensitivity, enhance glucose uptake in muscle tissue, and reduce

overall adiposity.[1][4][5] This document provides detailed application notes and protocols for

the administration of IL-15 in mouse models to study its effects on metabolic parameters.

Mechanism of Action in Metabolic Regulation
IL-15 influences metabolism primarily through the activation of two key intracellular signaling

cascades: the Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT)

pathway and the Phosphoinositide 3-kinase/AKT/mammalian Target of Rapamycin

(PI3K/AKT/mTOR) pathway.[3][6][7][8][9]

JAK/STAT Pathway: In skeletal muscle, IL-15 binding to its receptor complex triggers the

phosphorylation of Janus Kinase 3 (Jak3), which in turn phosphorylates Signal Transducer

and Activator of Transcription 3 (STAT3).[2][3][10] Activated, phosphorylated STAT3 forms

dimers that translocate to the nucleus, where they regulate the transcription of genes

involved in glucose metabolism.[2][3] A key outcome of this pathway is the increased
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translocation of the glucose transporter type 4 (GLUT4) to the plasma membrane, facilitating

greater glucose uptake into muscle cells.[2][3]

PI3K/AKT/mTOR Pathway: This pathway is fundamental for regulating cell growth,

proliferation, and metabolism.[11] IL-15 can stimulate the PI3K/AKT/mTOR cascade, which

is crucial for the metabolic programming of immune cells and may contribute to its broader

systemic metabolic effects.[6][7][8][9]

Quantitative Data Summary
The following tables provide a structured summary of quantitative data from studies

investigating the metabolic effects of IL-15 in mice.

Table 1: Effects of IL-15 on Body Composition

Mouse
Model

Condition/T
reatment

Impact on
Body
Weight

Impact on
Fat Mass

Impact on
Lean Mass

Reference(s
)

IL-15

Transgenic

(Tg) Mice

High-Fat Diet

(HFD)

Reduced total

body fat

compared to

controls

Decreased

intra-

abdominal fat

No significant

change
[1]

IL-15

Knockout

(KO) Mice

High-Fat Diet

(HFD)

Attenuated

diet-induced

weight gain

Reduced lipid

accumulation

in visceral &

subcutaneou

s tissues

Not specified [12]

Wild-Type B6

Mice

Adenoviral IL-

15

Administratio

n (i.v.)

Induced

weight loss
Not specified Not specified [13]

Table 2: Effects of IL-15 on Glucose Homeostasis
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Model System
Measured
Parameter

IL-15 Effect
Quantitative
Finding

Reference(s)

IL-15 Transgenic

(Tg) Mice

Fasting Blood

Glucose
Decrease

Significantly

lower than

controls on both

low-fat and high-

fat diets

[1]

IL-15 Transgenic

(Tg) Mice

Insulin Tolerance

Test (ITT)

Increased Insulin

Sensitivity

Significantly

more sensitive to

insulin than

control mice

[1]

IL-15 Knockout

(KO) Mice

Glucose

Tolerance Test

(GTT) on HFD

Improved

Glucose

Tolerance

Showed

enhanced

glucose

clearance

compared to

wild-type mice on

a high-fat diet

[12]

Wild-Type Rats
Skeletal Muscle

Glucose Uptake
Increase

A single 100

µg/kg dose led to

a 32% increase

in 2-

deoxyglucose

uptake

[5]

C2C12 Muscle

Cells
Glucose Uptake Increase

Treatment with

100 ng/ml IL-15

resulted in a 49%

increase

[2][3]

Experimental Protocols
Herein are detailed protocols for the administration of IL-15 and subsequent metabolic testing

in mice.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5605924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5605924/
https://www.researchgate.net/figure/l15--mice-maintained-on-HFD-do-not-become-insulin-resistant-A-Glucose-tolerance_fig2_308756366
https://pubmed.ncbi.nlm.nih.gov/17056184/
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2016.00626/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5167732/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Recombinant IL-15 Administration for Acute Metabolic Studies

This protocol is designed to investigate the immediate effects of IL-15 on metabolic processes

like glucose uptake.

1. Materials:

High-purity, low-endotoxin recombinant mouse IL-15.
Sterile, pyrogen-free Phosphate-Buffered Saline (PBS) or 0.9% saline for injection.
C57BL/6J mice (age 8-12 weeks).
1 ml syringes with 28-30 gauge needles.

2. IL-15 Solution Preparation:

Aseptically reconstitute lyophilized IL-15 in sterile PBS to a stock concentration (e.g., 1
mg/ml).
On the day of the experiment, dilute the stock solution with sterile PBS to the final injection
concentration. A typical acute dose is 100 µg/kg of body weight.[5]
Example Calculation: For a 25g mouse, the required dose is 2.5 µg. For a 100 µL injection
volume, the final concentration should be 25 µg/ml.

3. Administration:

Handle mice for several days prior to the experiment to minimize stress.
Weigh each mouse immediately before injection to ensure accurate dosing.
Administer the prepared IL-15 solution via intraperitoneal (i.p.) injection.
Administer an equivalent volume of sterile PBS to the control group.

4. Post-Administration Analysis:

Metabolic parameters can be assessed at specific time points following injection. For
instance, tissue-specific glucose uptake can be measured 30-60 minutes post-
administration.
Blood glucose levels can be monitored at various intervals via tail vein sampling.

Protocol 2: Glucose Tolerance Test (GTT) in IL-15 Treated Mice

This standard assay evaluates the ability of mice to clear a glucose load from the bloodstream

and can be performed after a period of IL-15 treatment.[12][14][15][16][17]
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1. Materials:

IL-15 treated and control mice.
20% (w/v) D-glucose solution in sterile water or saline.
Handheld glucometer and compatible test strips.
Oral gavage needles for Oral GTT (OGTT) or syringes for Intraperitoneal GTT (IPGTT).

2. Procedure:

Fast mice for 6 hours prior to the test; ensure free access to water.[16][17]
At time zero (t=0), obtain a baseline blood glucose reading from a small tail snip.
Administer a glucose bolus of 2 g/kg body weight via oral gavage or i.p. injection.[12][14][15]
[17]
Measure blood glucose levels at 15, 30, 60, 90, and 120 minutes after glucose
administration.[14][15][17]
Data are typically plotted as blood glucose concentration versus time. The Area Under the
Curve (AUC) is calculated to provide a quantitative measure of glucose tolerance.

Protocol 3: Insulin Tolerance Test (ITT) in IL-15 Treated Mice

This test assesses systemic insulin sensitivity by measuring the response to an exogenous

insulin challenge.[1][12][17][18][19]

1. Materials:

IL-15 treated and control mice.
Human recombinant insulin (e.g., Humulin® R) diluted in sterile 0.9% saline.
Handheld glucometer and compatible test strips.

2. Procedure:

Fast mice for 4-6 hours, with free access to water.
Obtain a baseline blood glucose reading (t=0) from the tail vein.
Administer an i.p. injection of insulin at a dose of 0.75-1.0 U/kg body weight.[12][17]
Measure blood glucose levels at 15, 30, 45, and 60 minutes post-injection.[17][18][19]
Results are often plotted as the percentage of initial blood glucose over time to normalize for
baseline variations and compare the rate of glucose disposal between groups.
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Caption: IL-15 signaling through the JAK/STAT pathway in skeletal muscle.
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Caption: IL-15 signaling through the PI3K/AKT/mTOR pathway.
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General Experimental Workflow for IL-15 Metabolic Studies in Mice
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Caption: Experimental workflow for IL-15 metabolic studies in mice.
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To cite this document: BenchChem. [Application Note: Interleukin-15 (IL-15) Administration in
Mouse Metabolic Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609073#mj-15-administration-in-mouse-metabolic-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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